N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C19H14N6OS/c26-19(16-9-12-3-1-2-4-14(12)21-16)20-10-18-23-22-17-6-5-15(24-25(17)18)13-7-8-27-11-13/h1-9,11,21H,10H2,(H,20,26)
• InChI Key: BHJJGMLLYPWVJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5
• Molecular Formula: C19H14N6OS
• Molecular Weight: 374.4 g/mol

Description

N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C19H14N6OS and its molecular weight is 374.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

. .

Antimicrobial Activity

. This makes it a potential candidate for the development of new antimicrobial drugs.

Analgesic and Anti-inflammatory Activity

. This suggests potential applications in pain management and treatment of inflammatory conditions.

Antioxidant Activity

. Antioxidants are crucial in protecting the body from damage by free radicals, thus this compound could have potential health benefits.

Antiviral Activity

. This suggests that it could be used in the development of antiviral drugs.

Enzyme Inhibition

. This suggests potential applications in the treatment of diseases related to these enzymes.

Antitubercular Agents

. This could be significant in the fight against tuberculosis.

Cardiovascular Disorders

. This suggests potential applications in this field as well.

Mechanism of Action

Target of Action

The primary targets of N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide Compounds with similar structures have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

The specific mode of action of N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide Compounds with similar structures are known to interact with different target receptors due to their ability to accept and donate hydrogen bonds .

Biochemical Pathways

The exact biochemical pathways affected by N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide Compounds with similar structures have been found to inhibit various enzymes, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The ADME properties of N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide In silico pharmacokinetic studies have been summarized for compounds with similar structures .

Result of Action

The molecular and cellular effects of N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may have multiple molecular and cellular effects .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-indole-2-carboxamide The structure of similar compounds suggests that they may be sensitive to changes in the environment .